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Introduction

The measurement of total antioxidant capacity (TAC) is a crucial aspect of research in oxidative
stress, disease pathology, and the development of antioxidant-based therapeutics. The
CUPRAC (Cupric Reducing Antioxidant Capacity) assay is a versatile and widely used method
for determining the TAC of various biological and chemical samples. The CUPRAC-BCS variant
utilizes Bathocuproine Disulfonate (BCS) as the chelating agent, offering a reliable and
efficient method for quantifying the antioxidant levels in agueous samples. This application note
provides a detailed protocol and the underlying principles of the CUPRAC-BCS assay.

Principle of the Assay

The CUPRAC-BCS assay is a spectrophotometric method based on an electron-transfer
reaction.[1] The core principle involves the reduction of cupric ions (Cu2*) to cuprous ions (Cu™)
by the antioxidants present in the sample. The resulting cuprous ions are then chelated by
Bathocuproine Disulfonate (BCS), a highly specific Cu* chelating agent.[2][3][4] This
chelation forms a stable, water-soluble orange-yellow complex with a maximum absorbance at
approximately 490 nm.[2][5] The intensity of the color is directly proportional to the amount of
Cut ions formed, which in turn reflects the total antioxidant capacity of the sample. The assay
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is typically carried out at or near physiological pH, which is advantageous for the analysis of
biological fluids.[1]

Chemical Reaction Pathway

The following diagram illustrates the chemical principle of the CUPRAC-BCS assay.
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Prepare Reagents
(CuSO0a4, BCS, Buffer, EDTA, Standard)

Prepare Samples and Standards

Read initial absorbance at 490 nm (A_initial)

Add 50 pL of 0.01 M EDTA to stop the reaction

Read final absorbance at 490 nm (A_final)

Calculate AA (A_final - A_initial) and determine
antioxidant capacity from the standard curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1214263?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/19082947/
https://pubmed.ncbi.nlm.nih.gov/19082947/
https://www.researchgate.net/publication/223350422_Evaluation_of_the_copperII_reduction_assay_using_bathocuproinedisulfonic_acid_disodium_salt_for_the_total_antioxidant_capacity_assessment_The_CUPRAC-BCS_assay
https://pubmed.ncbi.nlm.nih.gov/12137786/
https://pubmed.ncbi.nlm.nih.gov/12137786/
https://www.medchemexpress.com/bathocuproine-disulfonate-disodium.html
https://www.tandfonline.com/doi/full/10.1179/1607845414Y.0000000177
https://www.benchchem.com/product/b1214263#using-bathocuproine-disulfonate-for-antioxidant-capacity-measurement-cuprac-bcs-assay
https://www.benchchem.com/product/b1214263#using-bathocuproine-disulfonate-for-antioxidant-capacity-measurement-cuprac-bcs-assay
https://www.benchchem.com/product/b1214263#using-bathocuproine-disulfonate-for-antioxidant-capacity-measurement-cuprac-bcs-assay
https://www.benchchem.com/product/b1214263#using-bathocuproine-disulfonate-for-antioxidant-capacity-measurement-cuprac-bcs-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

